6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: 6-bromo-N-(2-ethyl-6-methylphenyl)-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C24H20BrN3O/c1-3-16-6-4-5-15(2)23(16)28-24(29)20-14-22(17-9-11-26-12-10-17)27-21-8-7-18(25)13-19(20)21/h4-14H,3H2,1-2H3,(H,28,29)
• InChI Key: KQNIBABOTTVOEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=NC=C4)C
• Molecular Formula: C24H20BrN3O
• Molecular Weight: 446.3 g/mol

Description

6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of quinolinecarboxamide and has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, which is essential for DNA replication and repair. It also inhibits the activity of protein kinases, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. It has been found to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, it has been shown to possess antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide in lab experiments is its broad-spectrum activity. It exhibits activity against various cancer cell lines and microbial strains. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research and development of 6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide. One of the areas of interest is the development of novel formulations that can improve the solubility and bioavailability of the compound. Additionally, further studies are needed to determine the specific mechanisms of action and potential therapeutic applications of this compound. Finally, the development of analogs and derivatives of this compound may lead to the discovery of more potent and selective compounds for specific applications.
Conclusion:
In conclusion, this compound is a promising compound with diverse scientific research applications. Its broad-spectrum activity and potential therapeutic applications make it an attractive target for further research and development. While there are limitations to its use in lab experiments, the future directions for this compound are numerous and offer exciting possibilities for scientific discovery.

Scientific Research Applications

6-bromo-N-(2-ethyl-6-methylphenyl)-2-(4-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to possess anti-inflammatory and antimicrobial properties.